Cas no 1708268-95-4 ((3,5-Dimethyl-4-pyrrolidin-2-yl-pyrazol-1-yl)-acetic acid ethyl ester)

• Product Name: (3,5-Dimethyl-4-pyrrolidin-2-yl-pyrazol-1-yl)-acetic acid ethyl ester
• CAS No: 1708268-95-4
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5161950
• Update Time: 2025-07-17

(3,5-Dimethyl-4-pyrrolidin-2-yl-pyrazol-1-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-4-pyrrolidin-2-yl-pyrazol-1-yl)-acetic acid ethyl ester
• 1H-Pyrazole-1-acetic acid, 3,5-dimethyl-4-(2-pyrrolidinyl)-, ethyl ester

• Inchi： 1S/C13H21N3O2/c1-4-18-12(17)8-16-10(3)13(9(2)15-16)11-6-5-7-14-11/h11,14H,4-8H2,1-3H3
• InChI Key： CRMFBRALCFVUGI-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C(C)=C(C2CCCN2)C(C)=N1

Additional information on (3,5-Dimethyl-4-pyrrolidin-2-yl-pyrazol-1-yl)-acetic acid ethyl ester

Comprehensive Overview of (3,5-Dimethyl-4-pyrrolidin-2-yl-pyrazol-1-yl)-acetic acid ethyl ester (CAS No. 1708268-95-4)

The compound (3,5-Dimethyl-4-pyrrolidin-2-yl-pyrazol-1-yl)-acetic acid ethyl ester, identified by its CAS No. 1708268-95-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This ester derivative, featuring a pyrrolidine and pyrazole core, is a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the acetic acid ethyl ester moiety, make it a versatile building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 3,5-dimethyl-4-pyrrolidin-2-yl-pyrazole derivatives has surged due to their potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers are particularly interested in its role as a precursor for small-molecule therapeutics, especially in oncology and neurology. The compound's ethyl ester group enhances its solubility, facilitating easier formulation in preclinical studies.

From a synthetic chemistry perspective, CAS 1708268-95-4 is often explored for its reactivity in cross-coupling reactions and N-alkylation processes. Its pyrazol-1-yl-acetic acid scaffold is a hotspot for modifications, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend of fragment-based drug design (FBDD), where such fragments are used to optimize pharmacokinetic properties.

The compound's relevance extends to computational chemistry, where its 3D molecular structure is modeled for docking studies against various biological targets. With the rise of AI-driven drug discovery, tools like molecular dynamics simulations leverage such structures to predict binding affinities. This synergy between wet-lab synthesis and in silico analysis underscores its importance in modern pharmaceutical R&D.

Environmental and regulatory considerations are also critical when handling (3,5-Dimethyl-4-pyrrolidin-2-yl-pyrazol-1-yl)-acetic acid ethyl ester. While it is not classified as hazardous, proper laboratory safety protocols must be followed. The compound's stability under various pH conditions and its biodegradability profile are often evaluated to ensure compliance with green chemistry principles.

In conclusion, CAS 1708268-95-4 represents a promising candidate for advancing drug discovery pipelines. Its multifaceted applications—from medicinal chemistry to computational biology—highlight its potential to address unmet medical needs. As research continues, this compound may pave the way for novel therapies in precision medicine.